Cyclohexanecarboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-

• Molecular Formula: C14H28O2Si
• Molecular Weight: 256.46 g/mol
• IUPAC Name: 4-[[tert-butyl(dimethyl)silyl]oxymethyl]cyclohexane-1-carbaldehyde
• InChI: InChI=1S/C14H28O2Si/c1-14(2,3)17(4,5)16-11-13-8-6-12(10-15)7-9-13/h10,12-13H,6-9,11H2,1-5H3
• InChI Key: WXRKOUOCMREXLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1CCC(CC1)C=O

Description

Cyclohexanecarboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- is a useful research compound. Its molecular formula is C14H28O2Si and its molecular weight is 256.46 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [4-(tert-butyldimethylsilanyloxymethyl)-cyclohexyl]-methanol (8.5 g) obtained in Step 1 in chloroform (85 mL) was added 1,1,1-tris(acetyloxy)-1,1-dihydro-1,2-benziodoxol-3-(1H)-one (Dess-Martin periodinane; 15.3 g) under ice-cooling, followed by stirring the mixture under ice-cooling for 2.5 hours. After addition of aqueous sodium sulfite solution and aqueous sodium bicarbonate solution, the reaction mixture was filtered through Celite, followed by extraction with ethyl acetate. The organic layer was washed with saturated brine, dried and concentrated. The residue was purified by column chromatography on silica gel (ethyl acetate:hexane (volume ratio)=1:19 to 1:9) to give 4-(tert-butyldimethylsilanyloxymethyl)-cyclohexanecarbaldehyde (6.9 g).